Cyclohexanone
Cyclohexanone
Cyclohexanone appears as a colorless to pale yellow liquid with a pleasant odor. Less dense than water. Flash point 111 °F. Vapors heavier than air. Used to make nylon, as a chemical reaction medium, and as a solvent.
Cyclohexanone is a cyclic ketone that consists of cyclohexane bearing a single oxo substituent. It has a role as a human xenobiotic metabolite.
Cyclohexanone (also known as oxocyclohexane, pimelic ketone, ketohexamethylene, cyclohexyl ketone or ketocyclohexane) is a six-carbon cyclic molecule with a ketone functional group. It is a colorless, oily liquid with an acetone-like smell.
Cyclohexanone is a natural product found in Gymnodinium nagasakiense, Zingiber mioga, and other organisms with data available.
Cyclohexanone is a cyclic ketone that consists of cyclohexane bearing a single oxo substituent. It has a role as a human xenobiotic metabolite.
Cyclohexanone (also known as oxocyclohexane, pimelic ketone, ketohexamethylene, cyclohexyl ketone or ketocyclohexane) is a six-carbon cyclic molecule with a ketone functional group. It is a colorless, oily liquid with an acetone-like smell.
Cyclohexanone is a natural product found in Gymnodinium nagasakiense, Zingiber mioga, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
108-94-1
VCID:
VC20863358
InChI:
InChI=1S/C6H10O/c7-6-4-2-1-3-5-6/h1-5H2
SMILES:
C1CCC(=O)CC1
Molecular Formula:
C6H10O
Molecular Weight:
98.14 g/mol
Cyclohexanone
CAS No.: 108-94-1
Cat. No.: VC20863358
Molecular Formula: C6H10O
Molecular Weight: 98.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cyclohexanone appears as a colorless to pale yellow liquid with a pleasant odor. Less dense than water. Flash point 111 °F. Vapors heavier than air. Used to make nylon, as a chemical reaction medium, and as a solvent. Cyclohexanone is a cyclic ketone that consists of cyclohexane bearing a single oxo substituent. It has a role as a human xenobiotic metabolite. Cyclohexanone (also known as oxocyclohexane, pimelic ketone, ketohexamethylene, cyclohexyl ketone or ketocyclohexane) is a six-carbon cyclic molecule with a ketone functional group. It is a colorless, oily liquid with an acetone-like smell. Cyclohexanone is a natural product found in Gymnodinium nagasakiense, Zingiber mioga, and other organisms with data available. |
|---|---|
| CAS No. | 108-94-1 |
| Molecular Formula | C6H10O |
| Molecular Weight | 98.14 g/mol |
| IUPAC Name | cyclohexanone |
| Standard InChI | InChI=1S/C6H10O/c7-6-4-2-1-3-5-6/h1-5H2 |
| Standard InChI Key | JHIVVAPYMSGYDF-UHFFFAOYSA-N |
| SMILES | C1CCC(=O)CC1 |
| Canonical SMILES | C1CCC(=O)CC1 |
| Boiling Point | 312.1 °F at 760 mmHg (NTP, 1992) 155.6 °C @ 760 MM HG; 132.5 °C @ 400 MM HG; 110.3 °C @ 200 MM HG; 90.4 °C @ 100 MM HG; 77.5 °C @ 60 MM HG; 67.8 °C @ 40 MM HG; 52.5 °C @ 20 MM HG; 38.7 °C @ 10 MM HG; 26.4 °C @ 5 MM HG; 1.4 °C @ 1.0 MM HG 154.00 to 156.00 °C. @ 760.00 mm Hg 156 °C 312 °F |
| Colorform | OILY LIQUID WATER-WHITE TO PALE YELLOW LIQUID Water-white to pale-yellow liquid ... |
| Flash Point | 111 °F (NTP, 1992) 44 °C 111 °F (44 °C) (closed cup) 44 °C c.c. 146 °F 111 °F |
| Melting Point | 3 °F (NTP, 1992) -31 °C -32.1 °C -49 °F |
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